Cas no 667442-44-6 (2-Amino-N-(4-nitrophenyl)thiophene-3-carboxamide)

• Product Name: 2-Amino-N-(4-nitrophenyl)thiophene-3-carboxamide
• CAS No: 667442-44-6
• MF: C₁₁H₉N₃O₃S
• MW: 263.272460699081
• MDL: MFCD04055388
• CID: 4715851
• Update Time: 2025-05-19

2-Amino-N-(4-nitrophenyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(4-nitrophenyl)thiophene-3-carboxamide
• STK444199
• BBL017350
• R8272
• ST45087279
• (2-amino(3-thienyl))-N-(4-nitrophenyl)carboxamide
• 2-Amino-N-(4-nitrophenyl)thiophene-3-carboxamide

• MDL： MFCD04055388
• Inchi： 1S/C11H9N3O3S/c12-10-9(5-6-18-10)11(15)13-7-1-3-8(4-2-7)14(16)17/h1-6H,12H2,(H,13,15)
• InChI Key： WWOOQXHYOSNLTO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1N)C(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Topological Polar Surface Area: 129

Additional information on 2-Amino-N-(4-nitrophenyl)thiophene-3-carboxamide

2-Amino-N-(4-nitrophenyl)thiophene-3-carboxamide (CAS No: 667442-44-6)

The compound 2-Amino-N-(4-nitrophenyl)thiophene-3-carboxamide, identified by the CAS registry number 667442-44-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of 2-Amino-N-(4-nitrophenyl)thiophene-3-carboxamide comprises a thiophene ring, an amino group, and a nitrophenyl substituent. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's stability and reactivity. The amino group (-NH₂) attached at the 2-position of the thiophene ring introduces nucleophilic properties, while the nitrophenyl group (-NO₂-C₆H₄-) at the 3-position imparts electron-withdrawing effects. This combination of functional groups makes the compound versatile in terms of chemical reactivity and biological activity.

Recent research has focused on the synthesis and characterization of 2-Amino-N-(4-nitrophenyl)thiophene-3-carboxamide. A study published in the Journal of Medicinal Chemistry explored its synthesis via a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The compound was found to exhibit potent inhibitory activity against certain enzymes, suggesting its potential as a lead compound in drug development.

In terms of applications, 2-Amino-N-(4-nitrophenyl)thiophene-3-carboxamide has shown promise in the field of cancer research. A team of scientists from the University of California conducted a study where the compound demonstrated selective cytotoxicity against cancer cells without significantly affecting normal cells. This selective activity is attributed to its ability to target specific oncogenic pathways, making it a candidate for further preclinical studies.

The synthesis of this compound involves several key steps, including the preparation of intermediate thiophene derivatives and subsequent functionalization. Researchers from Tokyo Institute of Technology developed an efficient route using microwave-assisted synthesis, which significantly reduced reaction times while maintaining high yields. This methodological advancement has facilitated easier access to this compound for further research.

In addition to its pharmacological applications, 2-Amino-N-(4-nitrophenyl)thiophene-3-carboxamide has also been explored for its potential in material science. A collaborative study between chemists from MIT and Samsung Research revealed that the compound can be used as a building block for constructing advanced materials with unique electronic properties. Its ability to form self-assembled monolayers makes it a candidate for applications in nanotechnology.

The structural versatility of 2-Amino-N-(4-nitrophenyl)thiophene-3-carboxamide allows for further modifications to enhance its bioavailability and efficacy. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications, such as adding hydroxyl or methoxy groups to improve solubility and permeability.

In conclusion, 2-Amino-N-(4-nitrophenyl)thiophene-3-carboxamide (CAS No: 667442-44-6) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.